Cas no 53019-70-8 (3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide)

3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide structure
53019-70-8 structure
Product name:3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide
CAS No:53019-70-8
MF:C28N2S2+.I-
MW:555.347
CID:937841
PubChem ID:13864453

3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide
    • 3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-
    • (2Z)-3-ethyl-2-[(2E)-2-[3-[(E)-2-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3-benzothiazole
    • 2,6-bis-[2-(3-ethyl-3H-benzothiazol-2-ylidene)-ethylidene]-cyclohexylium, iodide
    • 3-ETHYL-2-[(E)-2-(3-((E)-2-[3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]ETHYLIDENE)-1-CYCLOHEXEN-1-YL)VINYL]-1,3-BENZOTHIAZOL-3-IUM IODIDE
    • AG-F-81372
    • AGN-PC-00O9TH
    • CTK4J6904
    • 53019-70-8
    • AKOS000814222
    • Inchi: InChI=1S/C28H29N2S2.HI/c1-3-29-23-12-5-7-14-25(23)31-27(29)18-16-21-10-9-11-22(20-21)17-19-28-30(4-2)24-13-6-8-15-26(24)32-28;/h5-8,12-20H,3-4,9-11H2,1-2H3;1H/q+1;/p-1
    • InChI Key: NMPRQJMDWNNKJN-UHFFFAOYSA-M
    • SMILES: CCN1C2=CC=CC=C2SC1=CC=C3CCCC(=C3)C=CC4=[N+](C5=CC=CC=C5S4)CC.[I-]

Computed Properties

  • Exact Mass: 554.8544
  • Monoisotopic Mass: 584.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 723
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • Topological Polar Surface Area: 60.7A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 7.12
  • LogP: 4.06050

3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide Related Literature

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